N-(3-bromophenyl)piperidine-2-carboxamide

• IUPAC Name: N-(3-bromophenyl)piperidine-2-carboxamide
• InChI: InChI=1S/C12H15BrN2O/c13-9-4-3-5-10(8-9)15-12(16)11-6-1-2-7-14-11/h3-5,8,11,14H,1-2,6-7H2,(H,15,16)
• InChI Key: PTNPAQJWLAGXDU-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)C(=O)NC2=CC(=CC=C2)Br
• Molecular Formula: C12H15BrN2O
• Molecular Weight: 283.16 g/mol

Description

N-(3-bromophenyl)piperidine-2-carboxamide, also known as BRL-15572, is a small molecule compound that has been extensively studied for its potential therapeutic applications. This compound has been shown to have a high affinity for the sigma-1 receptor, a protein that is involved in various physiological processes, including pain perception, memory, and mood regulation.

Mechanism of Action

The mechanism of action of N-(3-bromophenyl)piperidine-2-carboxamide is primarily through its interaction with the sigma-1 receptor. This receptor is located in various areas of the brain and is involved in the regulation of various physiological processes. When this compound binds to the sigma-1 receptor, it modulates the activity of various ion channels and receptors, leading to changes in neurotransmitter release and neuronal excitability.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal models, the compound has been shown to have analgesic effects, reduce anxiety-like behavior, and improve memory and learning. Additionally, this compound has been shown to have neuroprotective effects in various models of neurological damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-bromophenyl)piperidine-2-carboxamide in lab experiments is its high affinity for the sigma-1 receptor. This allows for specific targeting of this receptor and the ability to study its effects on various physiological processes. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(3-bromophenyl)piperidine-2-carboxamide. One area of research is the development of more potent and selective sigma-1 receptor agonists that can be used for therapeutic purposes. Additionally, further studies are needed to better understand the mechanisms underlying the compound's analgesic and neuroprotective effects. Finally, there is a need for more studies on the safety and toxicity of this compound, particularly in human subjects.

Synthesis Methods

The synthesis of N-(3-bromophenyl)piperidine-2-carboxamide involves the reaction of 3-bromobenzoyl chloride with piperidine-2-carboxamide in the presence of a base such as triethylamine. The resulting product is purified by column chromatography to obtain a white solid with a high degree of purity. The yield of the synthesis process is typically around 50-60%.

Scientific Research Applications

N-(3-bromophenyl)piperidine-2-carboxamide has been extensively studied for its potential therapeutic applications. One of the main areas of research has been in the field of pain management, as the compound has been shown to have analgesic effects in various animal models. Additionally, this compound has been studied for its potential use in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression.